molecular formula C15H19ClO3Si B8616253 7-{2-[Chloro(dimethyl)silyl]propoxy}-4-methyl-2H-1-benzopyran-2-one CAS No. 138831-37-5

7-{2-[Chloro(dimethyl)silyl]propoxy}-4-methyl-2H-1-benzopyran-2-one

Cat. No. B8616253
CAS RN: 138831-37-5
M. Wt: 310.85 g/mol
InChI Key: UTBVFXQLKQRXED-UHFFFAOYSA-N
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Description

7-{2-[Chloro(dimethyl)silyl]propoxy}-4-methyl-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C15H19ClO3Si and its molecular weight is 310.85 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-{2-[Chloro(dimethyl)silyl]propoxy}-4-methyl-2H-1-benzopyran-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-{2-[Chloro(dimethyl)silyl]propoxy}-4-methyl-2H-1-benzopyran-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

138831-37-5

Product Name

7-{2-[Chloro(dimethyl)silyl]propoxy}-4-methyl-2H-1-benzopyran-2-one

Molecular Formula

C15H19ClO3Si

Molecular Weight

310.85 g/mol

IUPAC Name

7-[2-[chloro(dimethyl)silyl]propoxy]-4-methylchromen-2-one

InChI

InChI=1S/C15H19ClO3Si/c1-10-7-15(17)19-14-8-12(5-6-13(10)14)18-9-11(2)20(3,4)16/h5-8,11H,9H2,1-4H3

InChI Key

UTBVFXQLKQRXED-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=O)OC2=C1C=CC(=C2)OCC(C)[Si](C)(C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2.16 g of 7-allyloxy-4-methylcoumarin and 5×10-6 mols chloroplatinic acid hydrosilylation catalyst in 20 ml toluene was slowly added 2.0 g of Me2SiHCl and the mixture was heated at 40°-42° for 6 hrs. Toluene and unreacted silane were then removed at reduced pressure to yield 7{2-(chlorodimethylsilyl)propoxy}-4-methylcoumarin. The 1H-NMR spectrum (ppm) contained signals at 0.2(s) for SiCH3, (6H); 2.4(s) for CH3,(3H); 4.0(t) for CH2O, (2H) and no signal for the allyl moiety.
Quantity
2.16 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three
Quantity
5e-06 mol
Type
catalyst
Reaction Step Four

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